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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals utilizing the RR6 and
the refined iRR6 models for risk stratification in myelofibrosis (MF) patients treated with
ruxolitinib.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental difference between the RR6 and the iRR6 models?

Al: The RR6 model is designed for early identification of ruxolitinib-treated MF patients with
impaired survival across different risk categories.[1] The iRR6 model is a refinement specifically
developed for patients with intermediate-1 risk myelofibrosis, as the original RR6 model was
found to be less discriminative in this lower-risk patient population.[2][3]

Q2: Where can | find a tool to calculate the RR6 score?

A2: An online calculator for the RR6 model is available at --INVALID-LINK--. This tool allows for
the input of the necessary clinical variables to determine a patient's risk stratum.

Q3: What are the key variables for the RR6 and iRR6 models?
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A3: Both models rely on clinical data collected at baseline and during the first six months of

ruxolitinib treatment. The specific variables and their cutoffs are detailed in the tables below.

Data Presentation: Model Variables and Scoring

RR6 Model Variables[1]

Variable

Time Points of
Assessment

Criteria for Risk Point

Ruxolitinib Dose

Baseline, 3 months, 6 months

<20 mg twice daily at all three

time points

Palpable Spleen Length
Reduction

3 months, 6 months

<30% from baseline at both

time points

Red Blood Cell (RBC)

Transfusion Need

3 months and/or 6 months

Transfusion required at either

time point

RBC Transfusion Need

Baseline, 3 months, 6 months

Transfusion required at all

three time points

IRR6 Model Variables (for Intermediate-1 Risk Patients)[2][3]

Variable

Time Points of
Assessment

Criteria for Risk Point

Ruxolitinib Underdosing

Baseline, 3 months, 6 months

Dose is below the
recommended level based on
platelet count at one or more

time points

Palpable Spleen Reduction

6 months

<50% from baseline

RBC Transfusion Requirement

Baseline, 3 months, 6 months

Transfusion required at all

three time points
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Issue 1: Inconsistent Measurement of Palpable Spleen Length

» Problem: Different clinicians may record varying measurements for the same patient,
affecting the reproducibility of the spleen reduction variable.

e Solution:

o Standardize Measurement Technique: Palpate the spleen with the patient in the supine
position and, if not palpable, in the right lateral decubitus position.[4] The measurement
should be recorded in centimeters below the left costal margin (LCM).[5]

o Imaging Confirmation: For patients where palpation is difficult (e.g., due to body habitus),
or to confirm progressive disease, imaging with ultrasound, CT, or MRI is recommended
for a more objective assessment of spleen volume.[4][5][6] A spleen length greater than 12
cm on imaging is generally considered enlarged.[7]

o Baseline Imaging: Whenever possible, establish a baseline spleen volume using imaging
at the start of treatment to allow for more accurate percentage reduction calculations.[5]

Issue 2: Ambiguity in Determining "Underdosing of Ruxolitinib” for the iRR6 Model

e Problem: Fluctuating platelet counts can make it challenging to definitively classify a patient
as being "underdosed.”

e Solution:

o Adhere to Dosing Guidelines: The starting dose of ruxolitinib is determined by the baseline
platelet count. For platelet counts between 100-200 x 10°/L, the recommended starting
dose is 15 mg twice daily. For counts >200 x 10°/L, the starting dose is 20 mg twice daily.

[8]1°]

o Systematic Dose Adjustments: Dose adjustments should be made based on ongoing
monitoring of platelet counts, typically every 2-4 weeks initially.[8] Dose reductions are
recommended if the platelet count drops below certain thresholds.[9]

o Defining "Underdosed": A patient is considered "underdosed" for the iRR6 model if the
administered dose is lower than the recommended dose for their current platelet count at
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any of the assessment points (baseline, 3 months, or 6 months).[2] Careful documentation
of platelet counts and corresponding ruxolitinib doses at each visit is crucial.

Issue 3: Handling Missing Data Points

e Problem: In a real-world setting, data for one of the time points required for the RR6 or iRR6
calculation may be missing.

e Solution:

o Retrospective Data Collection: If possible, retrospectively collect the missing data from
patient records. The RUX-MF study, from which the iRR6 model was developed, was a
retrospective study, indicating the feasibility of this approach.[10]

o Exclusion from Analysis: If data cannot be retrieved, it is important to acknowledge this
limitation. In the development of the IRR6 model, patients with missing values required for
RR6 validation were excluded from the analysis.[2] For clinical application, if a complete
set of data points is not available, the model's predictive accuracy may be compromised.

Experimental Protocols

Protocol for Validation of a Prognostic Model (Based on the RR6 and iRR6 Validation Studies)
o Patient Cohort Selection:

o Define clear inclusion and exclusion criteria. For example, patients must have a confirmed
diagnosis of primary or secondary myelofibrosis and have been treated with ruxolitinib for

at least six months.[1][10]

o For the iRR6 model, the cohort is further restricted to patients with intermediate-1 risk MF
as defined by the Dynamic International Prognostic Scoring System (DIPSS).[2]

e Data Collection:

o Retrospectively collect clinical data from patient records at baseline (start of ruxolitinib
treatment), 3 months, and 6 months post-treatment initiation.[1]

o Variables to be collected include:
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Ruxolitinib dose

Palpable spleen length (cm below LCM)

Red blood cell transfusion history

Platelet counts

o Application of the Model:

o For each patient, calculate the RR6 or iRR6 score based on the collected data and the
predefined risk variables.

o Stratify patients into low, intermediate, and high-risk categories based on their calculated
scores.[1][2]

 Statistical Analysis:

[e]

The primary endpoint is typically overall survival (OS).[1]

o

Use the Kaplan-Meier method to estimate survival curves for each risk group.

[¢]

Employ the log-rank test to compare survival outcomes between the different risk strata.

o

A statistically significant difference in survival between the risk groups validates the
prognostic utility of the model.

Mandatory Visualizations

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b10800188/docs?utm_src=pdf-body#refining-risk-stratification-in-the-rr6-model-a-technical-support-center
https://www.benchchem.com/product/b10800188/docs?utm_src=pdf-body#refining-risk-stratification-in-the-rr6-model-a-technical-support-center
https://pmc.ncbi.nlm.nih.gov/articles/PMC9636318/
https://www.researchgate.net/publication/394813828_Revised_iRR6_model_in_intermediate-1_risk_myelofibrosis_patients_treated_with_ruxolitinib
https://pmc.ncbi.nlm.nih.gov/articles/PMC9636318/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800188?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

RR6 Model Experimental Workflow
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JAK-STAT and RAS Signaling in Myelofibrosis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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